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Compound of Interest

Compound Name:
(2-Bromo-5-methoxyphenyl)

(phenyl)methanone

Cat. No.: B1337605 Get Quote

(2-Bromo-5-methoxyphenyl)(phenyl)methanone, a substituted benzophenone, represents a

class of compounds with significant potential in medicinal chemistry and materials science.[1]

Its unique molecular architecture, featuring a brominated and methoxylated phenyl ring coupled

with a carbonyl group, makes it a valuable intermediate for synthesizing complex organic

molecules.[1] The presence of these functional groups suggests a rich reactivity, suitable for

various chemical transformations including nucleophilic substitution and electrophilic aromatic

substitution.[1] However, the very features that make this compound chemically interesting also

necessitate a thorough understanding of its potential hazards and the implementation of

rigorous safety protocols.

This guide provides an in-depth examination of the safety data associated with (2-Bromo-5-
methoxyphenyl)(phenyl)methanone. In the absence of a comprehensive, publicly available

Safety Data Sheet (SDS) for this specific molecule, this document synthesizes available data

for the compound with safety information from structurally similar chemicals. By analyzing the

hazards associated with related bromo-methoxy-phenyl compounds, we can construct a robust

framework for safe handling, storage, and emergency response. This approach, rooted in

chemical analogy and established safety principles, is designed to empower researchers,

scientists, and drug development professionals to work with this compound with the highest

degree of safety and scientific integrity.

Section 1: Chemical and Physical Identity
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A precise understanding of a compound's identity is the foundation of laboratory safety. The key

identifiers and properties of (2-Bromo-5-methoxyphenyl)(phenyl)methanone are

summarized below.

Identifier Value Source

CAS Number 60080-98-0 Smolecule[1], Sigma-Aldrich

Molecular Formula C₁₄H₁₁BrO₂ Smolecule[1]

Molecular Weight 291.14 g/mol Smolecule[1]

IUPAC Name
(2-bromo-5-methoxyphenyl)

(phenyl)methanone
Smolecule[1]

SMILES
COC1=CC(=C(C=C1)Br)C(=O)

C2=CC=CC=C2
Smolecule[1]

InChI Key
GVWLVBMHNRWWTI-

UHFFFAOYSA-N
Smolecule[1]

Section 2: Hazard Identification and GHS
Classification (by Analogy)
While a specific GHS classification for (2-Bromo-5-methoxyphenyl)(phenyl)methanone is

not readily available, an analysis of structurally related compounds allows for a presumptive

hazard assessment. Compounds such as 2-bromo-1-(5-fluoro-2-methoxyphenyl)ethanone and

a-Bromo-p-methoxyacetophenone exhibit a range of hazards that should be considered when

handling the target compound.[2][3][4]

Anticipated Hazards:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[3][5]

Skin Corrosion/Irritation: Causes skin irritation, and potentially severe skin burns.[3][4][5][6]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation or damage.[3][4][5][6]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[3][4][6]
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Based on these analogous compounds, the following GHS pictograms are recommended for

labeling and hazard communication:

Anticipated GHS Pictograms

Click to download full resolution via product page

Caption: Anticipated GHS pictograms for (2-Bromo-5-methoxyphenyl)(phenyl)methanone.

Section 3: Engineering Controls and Personal
Protective Equipment (PPE)
A multi-layered approach to exposure control is critical. This begins with robust engineering

controls and is supplemented by appropriate personal protective equipment.

Engineering Controls
Chemical Fume Hood: All handling of (2-Bromo-5-methoxyphenyl)(phenyl)methanone
should be conducted in a certified chemical fume hood to minimize inhalation exposure.[3]

Ventilation: Ensure adequate general laboratory ventilation to control airborne

concentrations.[6][7]

Safety Stations: A readily accessible safety shower and eyewash station are mandatory in

the immediate work area.[6][7]
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Personal Protective Equipment (PPE)
The selection of PPE should be based on a thorough risk assessment. The following are

minimum requirements:

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards. A face shield may be required for splash hazards.[2]

[3]

Skin Protection:

Gloves: Wear impervious chemical-resistant gloves (e.g., nitrile, neoprene). Glove integrity

should be inspected before each use.

Lab Coat: A flame-resistant lab coat or impervious clothing should be worn to protect

against skin contact.[2]

Respiratory Protection: If engineering controls are insufficient to maintain exposure below

occupational limits, or if symptoms of respiratory irritation occur, a full-face respirator with an

appropriate cartridge should be used.[2][3]
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Required Personal Protective Equipment

Handling (2-Bromo-5-methoxyphenyl)
(phenyl)methanone

Work in Chemical Fume Hood?

Proceed with Work

Yes

Re-evaluate procedure.
Do not proceed.

No

PPE

Safety Goggles
(with side-shields)

Impervious Gloves
(e.g., Nitrile)

Lab Coat
Respirator
(if needed)

Click to download full resolution via product page

Caption: PPE selection workflow for handling the target compound.

Section 4: Safe Handling and Storage
Adherence to proper handling and storage protocols is essential to prevent accidental

exposure and maintain chemical integrity.

Handling
Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][3][6]

Wash hands and any exposed skin thoroughly after handling.[6][7]
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Do not eat, drink, or smoke in areas where the chemical is handled or stored.[6]

Use only outdoors or in a well-ventilated area.[2][6]

Avoid contact with skin, eyes, and clothing.[7]

Take off contaminated clothing and wash it before reuse.[2][6]

Storage
Store in a well-ventilated place.[2][7]

Keep the container tightly closed.[2][7]

Store in a dry, cool place.[8]

Store locked up.[2][6]

Keep away from incompatible materials such as strong oxidizing agents.[7]

Section 5: Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

First-Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and consult a doctor immediately.[2][6][7]

In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and

plenty of water for at least 15 minutes. Consult a doctor.[2][6][7]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Promptly call a

physician.[2][6]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison

control center immediately.[3][6][7]
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Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear full personal protective

equipment, including a self-contained breathing apparatus if necessary. Avoid breathing

vapors, mist, or gas.[3][6]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains or water courses.[2][6]

Methods for Cleaning Up: Absorb with an inert liquid-binding material (e.g., diatomite,

universal binders). Decontaminate the spill area and equipment. Dispose of contaminated

material in accordance with local, state, and federal regulations.[6]

Section 6: Stability and Reactivity
Understanding the chemical stability and reactivity of (2-Bromo-5-methoxyphenyl)
(phenyl)methanone is key to preventing hazardous reactions.

Reactivity: The reactivity of this compound has not been extensively documented, but its

structure suggests it may undergo nucleophilic substitution at the bromine-bearing carbon

and electrophilic aromatic substitution, activated by the methoxy group.[1] The ketone

functional group can participate in condensation reactions.[1]

Chemical Stability: Assumed to be stable under recommended storage conditions.

Conditions to Avoid: Avoid dust formation.[7] Keep away from heat and sources of ignition.[7]

Incompatible Materials: Strong oxidizing agents.[7]

Hazardous Decomposition Products: Under fire conditions, may emit hazardous fumes

including carbon monoxide, carbon dioxide, and hydrogen bromide.[7]

Conclusion
(2-Bromo-5-methoxyphenyl)(phenyl)methanone is a valuable chemical intermediate with

significant promise in scientific research and development. While a dedicated safety data sheet

is not widely available, a thorough analysis of its chemical structure and the known hazards of

analogous compounds provides a strong foundation for its safe use. By adhering to the
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principles of good laboratory practice, employing appropriate engineering controls and personal

protective equipment, and being prepared for emergency situations, researchers can mitigate

the risks associated with this compound. The information presented in this guide is intended to

foster a culture of safety and to ensure that the scientific potential of (2-Bromo-5-
methoxyphenyl)(phenyl)methanone can be explored responsibly.
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[https://www.benchchem.com/product/b1337605#2-bromo-5-methoxyphenyl-phenyl-
methanone-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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